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Compound of Interest

Compound Name: 19-Oxononadecanoic acid

Cat. No.: B15231200 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides a detailed protocol for the safe disposal of 19-Oxononadecanoic acid, a

long-chain keto acid. While a specific Safety Data Sheet (SDS) for 19-Oxononadecanoic acid
is not readily available, this procedure is based on the known hazards of similar long-chain fatty

acids and general principles of chemical waste management.

Hazard Profile and Safety Precautions
Based on data for the closely related compound, Nonadecanoic acid, 19-Oxononadecanoic
acid should be handled with care. The presence of the oxo- group may influence its reactivity

and toxicological properties. Assume the compound is hazardous until proven otherwise.

Key Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a laboratory coat.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or vapors.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the

affected area thoroughly with water.[1]
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Summary of Hazards for a Structurally Similar Compound (Nonadecanoic Acid)

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H301: Toxic if swallowed[1]

Acute Toxicity, Dermal H312: Harmful in contact with skin[1]

Acute Toxicity, Inhalation H332: Harmful if inhaled[1]

Skin Irritation H315: Causes skin irritation[1]

Eye Irritation H319: Causes serious eye irritation[1]

Specific Target Organ Toxicity H335: May cause respiratory irritation[1]

Experimental Protocol for Disposal
This protocol outlines the step-by-step procedure for the safe disposal of 19-
Oxononadecanoic acid.

Materials:

Appropriate Personal Protective Equipment (PPE)

Chemical-resistant, sealable waste container

Hazardous waste labels

pH paper or meter (if neutralization is considered)

Weak base (e.g., sodium bicarbonate) for neutralization (use with caution)

Procedure:

Waste Identification and Segregation:

Classify 19-Oxononadecanoic acid waste as a hazardous chemical waste.
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Do not mix this waste with non-hazardous materials or other incompatible chemical waste

streams.

Containerization:

Transfer the waste into a designated, leak-proof, and chemically compatible container. The

container should have a secure screw-top cap.

Ensure the container is clearly labeled as "Hazardous Waste" and includes the full

chemical name: "19-Oxononadecanoic acid."

Consideration for Neutralization (for aqueous solutions):

For acidic aqueous solutions containing 19-Oxononadecanoic acid, neutralization may

be an option before disposal, subject to institutional and local regulations.

Caution: The presence of the keto group may lead to unexpected reactions during

neutralization. Perform a small-scale test before neutralizing the bulk of the waste.

Slowly add a weak base, such as sodium bicarbonate, while stirring in a fume hood.

Monitor the pH until it is within the neutral range (typically 6-8).

Even after neutralization, the resulting solution should be disposed of as hazardous

chemical waste unless explicitly permitted by your institution's environmental health and

safety (EHS) office.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from heat and incompatible materials.

Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

EHS office or a licensed hazardous waste disposal contractor.
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Provide the waste manifest with the full chemical name and any other required

information.

Do not dispose of 19-Oxononadecanoic acid down the drain or in regular trash.[1]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 19-
Oxononadecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Navigating the Disposal of 19-Oxononadecanoic Acid: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15231200#19-oxononadecanoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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